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Seryl-tetrahydroisoquinolinecarbonyl-octahydroindole-2-carbonyl-arginine Seryl-tetrahydroisoquinolinecarbonyl-octahydroindole-2-carbonyl-arginine
Brand Name: Vulcanchem
CAS No.: 148416-85-7
VCID: VC21135367
InChI: InChI=1S/C28H41N7O6/c29-19(15-36)25(38)34-14-18-8-2-1-6-16(18)12-23(34)26(39)35-21-10-4-3-7-17(21)13-22(35)24(37)33-20(27(40)41)9-5-11-32-28(30)31/h1-2,6,8,17,19-23,36H,3-5,7,9-15,29H2,(H,33,37)(H,40,41)(H4,30,31,32)/t17-,19-,20-,21-,22-,23?/m0/s1
SMILES: C1CCC2C(C1)CC(N2C(=O)C3CC4=CC=CC=C4CN3C(=O)C(CO)N)C(=O)NC(CCCN=C(N)N)C(=O)O
Molecular Formula: C28H41N7O6
Molecular Weight: 571.7 g/mol

Seryl-tetrahydroisoquinolinecarbonyl-octahydroindole-2-carbonyl-arginine

CAS No.: 148416-85-7

Cat. No.: VC21135367

Molecular Formula: C28H41N7O6

Molecular Weight: 571.7 g/mol

* For research use only. Not for human or veterinary use.

Seryl-tetrahydroisoquinolinecarbonyl-octahydroindole-2-carbonyl-arginine - 148416-85-7

Specification

CAS No. 148416-85-7
Molecular Formula C28H41N7O6
Molecular Weight 571.7 g/mol
IUPAC Name (2S)-2-[[(2S,3aS,7aS)-1-[2-[(2S)-2-amino-3-hydroxypropanoyl]-3,4-dihydro-1H-isoquinoline-3-carbonyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoic acid
Standard InChI InChI=1S/C28H41N7O6/c29-19(15-36)25(38)34-14-18-8-2-1-6-16(18)12-23(34)26(39)35-21-10-4-3-7-17(21)13-22(35)24(37)33-20(27(40)41)9-5-11-32-28(30)31/h1-2,6,8,17,19-23,36H,3-5,7,9-15,29H2,(H,33,37)(H,40,41)(H4,30,31,32)/t17-,19-,20-,21-,22-,23?/m0/s1
Standard InChI Key CCGQLUQVGKKGGE-LNYFDYJHSA-N
Isomeric SMILES C1CC[C@H]2[C@@H](C1)C[C@H](N2C(=O)C3CC4=CC=CC=C4CN3C(=O)[C@H](CO)N)C(=O)N[C@@H](CCCN=C(N)N)C(=O)O
SMILES C1CCC2C(C1)CC(N2C(=O)C3CC4=CC=CC=C4CN3C(=O)C(CO)N)C(=O)NC(CCCN=C(N)N)C(=O)O
Canonical SMILES C1CCC2C(C1)CC(N2C(=O)C3CC4=CC=CC=C4CN3C(=O)C(CO)N)C(=O)NC(CCCN=C(N)N)C(=O)O

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